Cas no 1284228-56-3 (6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo-)

• Product Name: 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo-
• CAS No: 1284228-56-3
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD08447520
• CID: 4780745
• Update Time: 2025-06-08

6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo-

• MDL： MFCD08447520
• Inchi： 1S/C8H8N2OS/c11-6-1-2-7-5(3-6)4-9-8(12)10-7/h4H,1-3H2,(H,9,10,12)
• InChI Key： GGQJGHXIOCRIMW-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(=O)CC2)C=NC1=S

Additional information on 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo-

Recent Advances in the Study of 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo- (CAS: 1284228-56-3)

The compound 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo- (CAS: 1284228-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 6(2H)-Quinazolinone derivatives as scaffolds for designing novel bioactive molecules. The presence of the thioxo group at the 2-position and the tetrahydroquinazolinone core structure provides a platform for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) for various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising inhibitory activity against several kinases involved in cancer progression.

In terms of synthetic approaches, researchers have developed more efficient routes to access 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo- and its analogs. A recent paper in Organic Letters (2024) described a one-pot multicomponent reaction that significantly improves the yield and purity of the target compound compared to traditional methods. This advancement is particularly important for scaling up production for preclinical studies.

Pharmacological investigations have revealed that this compound shows selective binding affinity to certain protein targets. Molecular docking studies suggest that the thioxo group plays a crucial role in forming hydrogen bonds with key amino acid residues in the active sites of target proteins. These findings were supported by X-ray crystallographic data published in ACS Chemical Biology (2023), providing structural insights for further optimization of this compound class.

From a therapeutic perspective, preliminary in vivo studies using animal models have shown that optimized derivatives of 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo- exhibit favorable pharmacokinetic properties with acceptable oral bioavailability and tissue distribution. Notably, a patent application filed in early 2024 claims the use of these compounds for treating inflammatory disorders, based on their ability to modulate specific cytokine production.

Despite these promising developments, challenges remain in the clinical translation of this compound class. Issues such as metabolic stability and potential off-target effects need to be addressed through further structural optimization. Current research efforts are focusing on developing prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 6(2H)-Quinazolinone, 1,5,7,8-tetrahydro-2-thioxo- (CAS: 1284228-56-3) represents a promising scaffold for drug discovery with multiple potential therapeutic applications. The recent advances in its synthesis and biological evaluation provide a solid foundation for future development of novel therapeutics based on this chemical framework.